N,6-dimethyl-N-[(5-phenyl-1H-pyrazol-4-yl)methyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide

• IUPAC Name: N,6-dimethyl-N-[(5-phenyl-1H-pyrazol-4-yl)methyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C19H18N6O/c1-13-8-20-18-16(10-22-25(18)11-13)19(26)24(2)12-15-9-21-23-17(15)14-6-4-3-5-7-14/h3-11H,12H2,1-2H3,(H,21,23)
• InChI Key: PKWGXIKEXSRDLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=C(C=N2)C(=O)N(C)CC3=C(NN=C3)C4=CC=CC=C4)N=C1
• Molecular Formula: C19H18N6O
• Molecular Weight: 346.4 g/mol

Description

N,6-dimethyl-N-[(5-phenyl-1H-pyrazol-4-yl)methyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide is a complex organic compound belonging to the pyrazole and pyrimidine families

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multiple steps, starting with the preparation of the pyrazole and pyrimidine cores. One common approach is the condensation of appropriate precursors, such as phenylhydrazine and pyrazolone derivatives, followed by cyclization and further functionalization.

Industrial Production Methods: On an industrial scale, the synthesis of this compound may involve optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis platforms can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, substitution, and addition reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

• Substitution: Nucleophilic substitution reactions can be carried out using alkyl halides and amines.

• Addition: Electrophilic addition reactions may involve the use of strong acids or Lewis acids.

Major Products Formed: The reactions can yield a variety of products, including oxidized or reduced derivatives, substituted analogs, and adducts, depending on the specific reagents and conditions employed.

Scientific Research Applications

This compound has shown promise in several scientific research applications:

• Chemistry: It can serve as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

• Biology: Its biological activity has been explored in various assays, including enzyme inhibition and receptor binding studies.

• Medicine: Potential therapeutic applications include its use as an antileishmanial and antimalarial agent.

• Industry: The compound may find use in the development of new materials, catalysts, and pharmaceuticals.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. For example, in antileishmanial and antimalarial applications, the compound may inhibit key enzymes or disrupt cellular processes essential for the survival of the pathogens.

Comparison with Similar Compounds

• N-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamothioyl]benzamide

• 1-(3,5-dimethyl-1H-pyrazol-4-yl)-N-methylethanamine oxalate

• 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-methylethanamine sulfate

Uniqueness: N,6-dimethyl-N-[(5-phenyl-1H-pyrazol-4-yl)methyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide stands out due to its unique structural features and potential applications. Its pyrazole and pyrimidine rings provide a versatile scaffold for further modifications, making it a valuable compound in research and industry.